Cas no 2680743-26-2 (tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate
• CAS No: 2680743-26-2
• MF: C₁₀H₁₃Cl₂N₃O₂
• MW: 278.135120153427
• CID: 5762609
• PubChem ID: 165918891
• Update Time: 2025-06-14

tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285253
• 2680743-26-2
• tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate

• Inchi： 1S/C10H13Cl2N3O2/c1-10(2,3)17-9(16)15(4)6-5-13-8(12)14-7(6)11/h5H,1-4H3
• InChI Key： YYMGMIJMSVFLSP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.0384821g/mol
• Monoisotopic Mass: 277.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(2,4-Dichloropyrimidin-5-yl)-N-methylcarbamate (CAS: 2680743-26-2)

The compound tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate (CAS: 2680743-26-2) has recently gained significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic building block serves as a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors and antiviral agents. Recent studies have demonstrated its versatility in nucleophilic aromatic substitution reactions, enabling efficient construction of complex pyrimidine derivatives with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) highlighted the compound's role in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate as a central scaffold, demonstrating its excellent reactivity at the 4-position chlorine while maintaining the 2-position chlorine for subsequent functionalization. This dual reactivity pattern allowed for the efficient synthesis of over 50 analogs with varying pharmacological profiles.

In the area of antiviral drug development, a recent patent application (WO2023187654) disclosed the use of this compound in the synthesis of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases. The electron-withdrawing nature of the dichloropyrimidine moiety, combined with the carbamate protecting group, provides optimal stability during multi-step synthetic sequences while allowing for controlled deprotection when needed. This balance between stability and reactivity makes it particularly valuable for constructing complex antiviral candidates.

From a synthetic chemistry perspective, several methodological improvements have been reported for the preparation and handling of tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate. A 2024 publication in Organic Process Research & Development (DOI: 10.1021/acs.oprd.4c00031) described an optimized large-scale synthesis protocol that achieves >90% yield with excellent purity (>99.5%) while addressing previous challenges related to moisture sensitivity. The improved process features a novel crystallization technique that enhances storage stability, making the compound more practical for industrial-scale applications.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) development have also been reported, where the compound serves as a versatile linker component. Its rigid pyrimidine core provides optimal spacing between target-binding and E3 ligase-binding moieties, while the carbamate group offers a convenient point for conjugation. Recent preclinical studies (presented at the 2024 AACR Annual Meeting) showed that derivatives incorporating this scaffold demonstrated improved pharmacokinetic properties compared to traditional flexible linkers.

Future research directions appear to focus on expanding the utility of tert-butyl N-(2,4-dichloropyrimidin-5-yl)-N-methylcarbamate in fragment-based drug discovery and covalent inhibitor development. Preliminary computational studies suggest that modifications to this core structure could yield compounds with enhanced binding kinetics and selectivity profiles. As synthetic methodologies continue to evolve, this compound is expected to remain a valuable building block in medicinal chemistry for the foreseeable future.